Cas no 1361597-06-9 (6-(2,3,4-Trichlorophenyl)picolinonitrile)

• Product Name: 6-(2,3,4-Trichlorophenyl)picolinonitrile
• CAS No: 1361597-06-9
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4967216
• Update Time: 2025-09-28

6-(2,3,4-Trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,4-Trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-9-5-4-8(11(14)12(9)15)10-3-1-2-7(6-16)17-10/h1-5H
• InChI Key： KXRQCPXDUSAIIN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C#N)N=1)Cl)Cl

Computed Properties

• Exact Mass: 281.951831 g/mol
• Monoisotopic Mass: 281.951831 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7
• Molecular Weight: 283.5

Additional information on 6-(2,3,4-Trichlorophenyl)picolinonitrile

Introduction to 6-(2,3,4-Trichlorophenyl)picolinonitrile (CAS No. 1361597-06-9)

6-(2,3,4-Trichlorophenyl)picolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361597-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic nitriles, characterized by its trichlorophenyl substituent and picolinonitrile backbone. The structural features of this molecule make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents and advanced materials.

The trichlorophenyl moiety in 6-(2,3,4-Trichlorophenyl)picolinonitrile imparts unique electronic and steric properties to the molecule. These properties are exploited in various applications, including the synthesis of organic semiconductors and ligands for metal-organic frameworks (MOFs). The nitrile group, on the other hand, serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit potent interactions with biological targets, making them promising candidates for drug discovery. Specifically, 6-(2,3,4-Trichlorophenyl)picolinonitrile has been investigated for its potential role in modulating enzyme activity and receptor binding. Its structural similarity to known pharmacophores has prompted researchers to explore its derivatives as leads for novel therapeutic interventions.

One of the most compelling aspects of 6-(2,3,4-Trichlorophenyl)picolinonitrile is its utility as a building block in medicinal chemistry. The compound’s ability to undergo selective reactions at multiple sites allows for the rapid assembly of structurally diverse libraries. This property is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for further optimization. Additionally, the compound’s stability under various reaction conditions makes it a reliable choice for synthetic chemists working on complex molecular transformations.

The applications of 6-(2,3,4-Trichlorophenyl)picolinonitrile extend beyond pharmaceuticals into the realm of materials science. Researchers have leveraged its electronic properties to develop novel organic electronic materials. For instance, derivatives of this compound have been incorporated into organic field-effect transistors (OFETs) due to their favorable charge transport characteristics. Furthermore, the compound’s ability to form coordination complexes with transition metals has opened up avenues for designing MOFs with tailored porosity and functionality.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of 6-(2,3,4-Trichlorophenyl)picolinonitrile. Molecular modeling studies have revealed insights into how structural modifications influence biological activity and material performance. These insights are guiding experimental efforts aimed at optimizing the compound’s properties for specific applications. For example, computational predictions have helped identify key structural features that enhance binding affinity to biological targets or improve electronic properties in organic semiconductors.

The synthesis of 6-(2,3,4-Trichlorophenyl)picolinonitrile presents both challenges and opportunities for synthetic chemists. While the compound’s structure is not overly complex, achieving high yields and purity requires careful optimization of reaction conditions. Recent reports have highlighted novel synthetic routes that improve efficiency and reduce waste. These methods often involve transition metal-catalyzed reactions or photocatalytic processes that offer greener alternatives to traditional synthetic approaches.

In conclusion,6-(2,3,4-Trichlorophenyl)picolinonitrile (CAS No. 1361597-06-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its properties continues to grow,6-(2,3,4-Trichlorophenyl)picolinonitrile is likely to play an increasingly important role in future research endeavors.